Cas no 105628-81-7 (5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-)
![5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- structure](https://www.kuujia.com/scimg/cas/105628-81-7x500.png)
105628-81-7 structure
Product name:5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
CAS No:105628-81-7
MF:C20H31N3O3S
MW:393.543443918228
CID:1158411
5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
- 5-Isoquinolinesulfonamide, N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo-
-
- Inchi: 1S/C20H31N3O3S/c1-3-5-14-23(15-6-4-2)16-8-12-22-27(25,26)19-10-7-9-18-17(19)11-13-21-20(18)24/h7,9-11,13,22H,3-6,8,12,14-16H2,1-2H3,(H,21,24)
- InChI Key: VFFUTDLEEDRUDU-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(S(NCCCN(CCCC)CCCC)(=O)=O)=CC=C2)C=CN1
Computed Properties
- Exact Mass: 393.20883
Experimental Properties
- Density: 1.140±0.06 g/cm3(Predicted)
- PSA: 78.51
- pka: 10.88±0.20(Predicted)
5-Isoquinolinesulfonamide,N-[3-(dibutylamino)propyl]-1,2-dihydro-1-oxo- Related Literature
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Srinivas Rangarajan,Robert R. O. Brydon,Aditya Bhan,Prodromos Daoutidis Green Chem., 2014,16, 813-823
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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